N-[(5-bromofuran-2-yl)methyl]-2-(3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide

Specification

• Molecular Formula: C19H22BrNO5S
• Molecular Weight: 456.4 g/mol
• IUPAC Name: N-[(5-bromofuran-2-yl)methyl]-2-(3,5-dimethylphenoxy)-N-(1,1-dioxothiolan-3-yl)acetamide
• Standard InChI: InChI=1S/C19H22BrNO5S/c1-13-7-14(2)9-17(8-13)25-11-19(22)21(10-16-3-4-18(20)26-16)15-5-6-27(23,24)12-15/h3-4,7-9,15H,5-6,10-12H2,1-2H3
• Standard InChI Key: OLVNIZANZMAPLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC(=O)N(CC2=CC=C(O2)Br)C3CCS(=O)(=O)C3)C

Introduction

N-[(5-bromofuran-2-yl)methyl]-2-(3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide is a complex organic compound characterized by its unique structural components, including a brominated furan moiety, a tetrahydrothiophene ring, and a dimethylphenoxy group. This compound falls under the category of organic compounds due to its carbon-based structure and is specifically classified as an acetamide due to the presence of the acetamide functional group in its structure.

Synthesis

The synthesis of N-[(5-bromofuran-2-yl)methyl]-2-(3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide typically involves several steps, requiring controlled temperatures and inert atmospheres to prevent unwanted side reactions. Solvents such as dichloromethane may be used to facilitate the reactions.

Mechanism of Action and Biological Activity

The mechanism of action for this compound involves its interaction with biological targets such as enzymes or receptors. The unique structural features allow it to bind selectively to specific sites within biological systems, potentially modulating various biochemical pathways. Research into its binding affinity and specificity is crucial for understanding how this compound may influence biological functions at the molecular level.

Potential Applications

N-[(5-bromofuran-2-yl)methyl]-2-(3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide holds potential applications in various scientific fields, particularly in medicinal chemistry and pharmacological studies. Its unique structure and functional groups may impart biological activities that are of interest for further research.

Comparison with Similar Compounds

Similar compounds, such as N-[(5-bromofuran-2-yl)methyl]-2-(2,6-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide and N-[(5-bromofuran-2-yl)methyl]-2-(3,4-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide, share structural features but differ in their phenoxy groups. These variations can influence their chemical reactivity and biological activity.

Compound	Molecular Formula	Molecular Weight	Key Features
N-[(5-bromofuran-2-yl)methyl]-2-(3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide	Not specified	456.4 g/mol	Brominated furan, tetrahydrothiophene ring, dimethylphenoxy group
N-[(5-bromofuran-2-yl)methyl]-2-(2,6-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide	C19H22BrNO5S	456.4 g/mol	Bromofuran moiety, dimethylphenoxy group, tetrahydrothiophene derivative
N-[(5-bromofuran-2-yl)methyl]-2-(3,4-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide	Not specified	396.31 g/mol	Furan ring, phenoxy group, tetrahydrothiophene moiety